1-((5-chlorothiophen-2-yl)sulfonyl)-N-(4-(pyridin-4-yl)thiazol-2-yl)piperidine-3-carboxamide

• IUPAC Name: 1-(5-chlorothiophen-2-yl)sulfonyl-N-(4-pyridin-4-yl-1,3-thiazol-2-yl)piperidine-3-carboxamide
• InChI: InChI=1S/C18H17ClN4O3S3/c19-15-3-4-16(28-15)29(25,26)23-9-1-2-13(10-23)17(24)22-18-21-14(11-27-18)12-5-7-20-8-6-12/h3-8,11,13H,1-2,9-10H2,(H,21,22,24)
• InChI Key: BRHQSIFFVZYXIH-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)S(=O)(=O)C2=CC=C(S2)Cl)C(=O)NC3=NC(=CS3)C4=CC=NC=C4
• Molecular Formula: C18H17ClN4O3S3
• Molecular Weight: 469.0 g/mol
• CAS No.: 921803-65-8

Description

1-((5-chlorothiophen-2-yl)sulfonyl)-N-(4-(pyridin-4-yl)thiazol-2-yl)piperidine-3-carboxamide is a useful research compound. Its molecular formula is C18H17ClN4O3S3 and its molecular weight is 468.99. The purity is usually 95%.
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Biological Activity

The compound 1-((5-chlorothiophen-2-yl)sulfonyl)-N-(4-(pyridin-4-yl)thiazol-2-yl)piperidine-3-carboxamide (CAS Number: 899732-25-3) is a sulfonamide derivative with potential therapeutic applications. Its molecular formula is $C_{18}H_{17}ClN_{4}O_{3}S$, and it has garnered attention for its biological activities, particularly in the fields of antibacterial action, enzyme inhibition, and potential anticancer properties.

Property	Value
Molecular Formula	$C_{18}H_{17}ClN_{4}O_{3}S$
Molecular Weight	469.0 g/mol
Structure	Chemical Structure

Antibacterial Activity

Research indicates that compounds with a similar sulfonamide structure exhibit moderate to strong antibacterial activity against various bacterial strains. For example, studies have shown that derivatives of piperidine and thiazole can effectively inhibit the growth of Salmonella typhi and Bacillus subtilis, suggesting that this compound may also possess similar properties .

Enzyme Inhibition

The compound has been evaluated for its ability to inhibit enzymes such as acetylcholinesterase (AChE) and urease. Enzyme inhibition studies reveal that sulfonamide derivatives can act as effective inhibitors, which is crucial for developing treatments for conditions like Alzheimer's disease and infections caused by urease-producing bacteria . The IC50 values for related compounds have demonstrated strong inhibitory effects, indicating a promising therapeutic profile.

Anticancer Potential

The structural components of this compound suggest potential anticancer activity . Similar compounds in the literature have been associated with cytotoxic effects against various cancer cell lines. The mechanism often involves the disruption of critical cellular pathways, which may be relevant for developing new cancer therapies .

Case Studies

• Study on Piperidine Derivatives : A comprehensive study synthesized various piperidine derivatives and assessed their biological activities. The findings indicated that certain derivatives exhibited significant antibacterial and enzyme inhibitory activities, supporting the hypothesis that our compound may share these beneficial effects .
• Antibacterial Screening : A specific screening of sulfonamide derivatives showed that certain compounds had IC50 values indicating strong activity against Escherichia coli and Staphylococcus aureus. This suggests that our compound could be effective against multi-drug resistant strains due to its unique structure .

Scientific Research Applications

Research indicates that this compound exhibits a range of biological activities, which can be categorized as follows:

1. Antibacterial Activity

• Compounds similar to this have shown significant antibacterial effects against various strains, including Salmonella typhi and Bacillus subtilis. The sulfonamide group may interact with bacterial enzymes or cell wall components, enhancing its efficacy against bacterial infections .

2. Enzyme Inhibition

• This compound has been evaluated for its inhibitory effects on key enzymes. Notably, it has shown promise as an acetylcholinesterase inhibitor, which is crucial for treating neurodegenerative diseases like Alzheimer's. Additionally, it exhibits inhibitory activity against urease, relevant for infections caused by urease-producing bacteria .

3. Anticancer Properties

• Preliminary studies suggest potential anticancer activity, with derivatives of this compound being explored for their effects on various cancer cell lines. The sulfonamide moiety is particularly noted for its ability to enhance interactions with biological targets involved in cancer progression .

Case Studies

1. Antibacterial Screening

• A study synthesized several compounds based on the piperidine framework and evaluated their antibacterial activity against multiple strains. The most active derivatives demonstrated IC50 values comparable to established antibiotics, indicating their potential as therapeutic agents .

2. Enzyme Binding Studies

• In silico docking studies assessed the binding affinity of these compounds to target enzymes such as acetylcholinesterase and urease. Results indicated favorable interactions, supporting their potential therapeutic roles .